Cas no 1192968-13-0 (2 - (4 - Nitrophenyl) - 4H,5H,6H,7H - furo[3,2 - c]pyridine)

• Product Name: 2 - (4 - Nitrophenyl) - 4H,5H,6H,7H - furo[3,2 - c]pyridine
• CAS No: 1192968-13-0
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• MDL: MFCD22689166
• CID: 1004047
• PubChem ID: 75176266
• Update Time: 2025-05-19

2 - (4 - Nitrophenyl) - 4H,5H,6H,7H - furo[3,2 - c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2 - (4 - Nitrophenyl) - 4H,5H,6H,7H - furo[3,2 - c]pyridine
• 2-(4-nitrophenyl)-4H,5H,6H,7H-furo[3,2-c]pyridine
• MFCD22689166
• 2-(4-Nitrophenyl)-4,5,6,7-tetrahydrofuro[3,2-c]pyridine
• SS-3482
• 1192968-13-0
• AKOS025393528
• CS-0442282

• MDL： MFCD22689166
• Inchi： 1S/C13H12N2O3/c16-15(17)11-3-1-9(2-4-11)13-7-10-8-14-6-5-12(10)18-13/h1-4,7,14H,5-6,8H2
• InChI Key： BJWRBNQRMCWLBU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)[N+](=O)[O-])=CC2CNCCC1=2

Computed Properties

• Exact Mass: 244.08479225g/mol
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2 - (4 - Nitrophenyl) - 4H,5H,6H,7H - furo[3,2 - c]pyridine

2-(4-Nitrophenyl)-4H,5H,6H,7H-Furo[3,2-c]pyridine: A Comprehensive Overview

The compound 2-(4-Nitrophenyl)-4H,5H,6H,7H-Furo[3,2-c]pyridine, identified by the CAS number 1192968-13-0, is a fascinating organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader category of heterocyclic compounds, which are widely studied for their unique chemical properties and structural diversity. The molecule's structure comprises a fused bicyclic system consisting of a pyridine ring and a furan ring, with a nitrophenyl substituent attached at the 2-position. This combination of functional groups and structural features makes it an intriguing subject for research in fields such as pharmacology, materials science, and organic synthesis.

Recent advancements in the synthesis and characterization of heterocyclic compounds have shed light on the potential of 2-(4-Nitrophenyl)-4H,5H,6H,7H-Furo[3,2-c]pyridine. Researchers have explored its electronic properties using computational chemistry methods, revealing its ability to act as an electron-deficient aromatic system. This characteristic is particularly valuable in applications requiring high reactivity or selective interactions with other molecules. For instance, studies have shown that this compound can serve as a building block for constructing advanced materials with tailored electronic properties.

In the realm of pharmacology, the nitrophenyl group in 2-(4-Nitrophenyl)-4H,5H,6H,7H-Furo[3,2-c]pyridine has been identified as a key functional group contributing to its bioactivity. Recent experiments have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. This finding opens up possibilities for its use in drug design and development. Furthermore, ongoing research is focused on optimizing its bioavailability and reducing potential side effects through structural modifications.

The synthesis of 2-(4-Nitrophenyl)-4H,5H,6H,7H-Furo[3,c]pyridine has also been a topic of interest among chemists. Traditional methods often involve multi-step reactions with low yields; however, recent breakthroughs have introduced more efficient synthetic routes utilizing microwave-assisted synthesis and catalytic systems. These advancements not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

In terms of applications beyond traditional chemistry and pharmacology, 2-(4-Nitrophenyl)-4H-related compounds are being explored for their role in optoelectronic devices. Their unique electronic properties make them promising candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Initial studies have shown that incorporating this compound into device architectures can improve efficiency and stability under operational conditions.

Moreover, 1192968-13-0-based materials are being investigated for their potential in sensing technologies. The ability of these compounds to undergo reversible structural changes upon exposure to specific stimuli (such as light or pH changes) makes them ideal candidates for developing responsive materials. These applications underscore the versatility of this compound across multiple disciplines.

In conclusion, 2-(4-Nitrophenyl)-4H-fused pyridine derivatives like CAS No. 1192968-13-0 represent a class of compounds with immense potential across various scientific domains. From drug discovery to advanced materials development,the ongoing research into these molecules continues to uncover new opportunities for innovation and application.